![molecular formula C21H19NO2 B4307550 N-[1-(4-hydroxyphenyl)ethyl]biphenyl-4-carboxamide](/img/structure/B4307550.png)
N-[1-(4-hydroxyphenyl)ethyl]biphenyl-4-carboxamide
Overview
Description
N-[1-(4-hydroxyphenyl)ethyl]biphenyl-4-carboxamide, also known as O-2050, is a synthetic compound that has gained attention in the scientific research community for its potential applications in various fields.
Mechanism of Action
The mechanism of action of N-[1-(4-hydroxyphenyl)ethyl]biphenyl-4-carboxamide is not fully understood, but it is thought to act as a selective agonist of the delta opioid receptor. Activation of this receptor has been shown to produce analgesic effects and may also play a role in regulating cell growth and proliferation.
Biochemical and Physiological Effects
This compound has been shown to produce analgesic effects in animal models of pain. It may also have anti-tumor effects and could potentially be useful in the treatment of certain types of cancer. Additionally, this compound has been shown to have effects on the immune system and may play a role in regulating inflammation.
Advantages and Limitations for Lab Experiments
One advantage of using N-[1-(4-hydroxyphenyl)ethyl]biphenyl-4-carboxamide in lab experiments is that it is a synthetic compound, which means that it can be easily produced in large quantities. Additionally, its selectivity for the delta opioid receptor makes it a useful tool for studying the role of this receptor in various physiological processes. However, one limitation of using this compound in lab experiments is that its mechanism of action is not fully understood, which may make it difficult to interpret the results of experiments.
Future Directions
There are several future directions for research on N-[1-(4-hydroxyphenyl)ethyl]biphenyl-4-carboxamide. One area of interest is the potential use of this compound as an analgesic for the treatment of chronic pain. Additionally, further research is needed to fully understand the mechanism of action of this compound and its potential applications in cancer treatment. Finally, this compound may be useful as a tool for studying the role of the delta opioid receptor in various physiological processes.
Scientific Research Applications
N-[1-(4-hydroxyphenyl)ethyl]biphenyl-4-carboxamide has been studied for its potential applications in various scientific fields, including neuroscience, pharmacology, and toxicology. It has been shown to have analgesic effects and may be useful in the treatment of chronic pain. Additionally, this compound has been studied for its potential as an anti-tumor agent and as a tool for studying the mechanisms of cancer cell growth and proliferation.
properties
IUPAC Name |
N-[1-(4-hydroxyphenyl)ethyl]-4-phenylbenzamide |
Source
|
|---|---|---|
| Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C21H19NO2/c1-15(16-11-13-20(23)14-12-16)22-21(24)19-9-7-18(8-10-19)17-5-3-2-4-6-17/h2-15,23H,1H3,(H,22,24) |
Source
|
| Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
PZBZJZWLAKMMIH-UHFFFAOYSA-N |
Source
|
| Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC(C1=CC=C(C=C1)O)NC(=O)C2=CC=C(C=C2)C3=CC=CC=C3 |
Source
|
| Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C21H19NO2 |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
317.4 g/mol |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
![12-imino-9-(3,4,5-trimethoxyphenyl)-10,11-dioxatricyclo[5.3.2.0~1,6~]dodecane-7,8,8-tricarbonitrile](/img/structure/B4307472.png)
![6-imino-3-(3-methoxyphenyl)-1,8-dimethyl-2,7-dioxabicyclo[3.2.1]octane-4,4,5-tricarbonitrile](/img/structure/B4307477.png)
![1-ethyl-3-(2-furyl)-6-imino-8-methyl-2,7-dioxabicyclo[3.2.1]octane-4,4,5-tricarbonitrile](/img/structure/B4307481.png)
![12-imino-9-pyridin-2-yl-10,11-dioxatricyclo[5.3.2.0~1,6~]dodecane-7,8,8-tricarbonitrile](/img/structure/B4307486.png)
![ethyl 4-[3-(diethylamino)-2,5-dioxopyrrolidin-1-yl]benzoate](/img/structure/B4307487.png)
![4-amino-6-(3-fluorophenyl)spiro[3-azabicyclo[3.1.0]hex-3-ene-2,2'-[1,3]dioxolane]-1,5-dicarbonitrile](/img/structure/B4307497.png)
![4-amino-6-(4-chlorophenyl)spiro[3-azabicyclo[3.1.0]hex-3-ene-2,2'-[1,3]dioxolane]-1,5-dicarbonitrile](/img/structure/B4307504.png)
![3-(3-fluorophenyl)-6-imino-1-methyl-8-phenyl-2,7-dioxabicyclo[3.2.1]octane-4,4,5-tricarbonitrile](/img/structure/B4307509.png)
![8-(4-ethoxy-3-methoxyphenyl)-8,10,11,12-tetrahydrobenzo[a]-4,7-phenanthrolin-9(7H)-one](/img/structure/B4307510.png)
![3-(4-bromophenyl)-5-(4-chlorophenyl)-4-(4-fluorophenyl)-4,5-dihydropyrrolo[3,4-c]pyrazol-6(1H)-one](/img/structure/B4307518.png)
![5-[1-(3-bromophenoxy)ethyl]-3-[4-(1H-pyrrol-1-yl)phenyl]-1,2,4-oxadiazole](/img/structure/B4307531.png)
![diethyl 3-methyl-5-{[(4-nitro-1H-pyrazol-1-yl)acetyl]amino}thiophene-2,4-dicarboxylate](/img/structure/B4307548.png)
![diethyl 3-methyl-5-{[4-(4-nitro-1H-pyrazol-1-yl)butanoyl]amino}thiophene-2,4-dicarboxylate](/img/structure/B4307560.png)
![2-{[4-(4-nitro-1H-pyrazol-1-yl)butanoyl]amino}-4,5,6,7-tetrahydro-1-benzothiophene-3-carboxamide](/img/structure/B4307561.png)